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Compound of Interest

Compound Name: 4-(3-Methoxyphenyl)benzonitrile

CAS No.: 154848-39-2

Cat. No.: B169665

Get Quote

Executive Summary & Compound Profile
4-(3-Methoxyphenyl)benzonitrile (CAS: 58211-19-1) is a biaryl nitrile scaffold frequently

utilized in the synthesis of liquid crystals and as an intermediate in the development of p38

MAP kinase inhibitors and other pharmaceutical agents. Its structure combines an electron-

withdrawing cyanophenyl group with an electron-donating methoxyphenyl group, creating a

"push-pull" electronic system that is distinct in spectroscopic analysis.

This guide provides a comprehensive technical breakdown of the synthesis, purification, and

spectroscopic validation (NMR, IR, MS) of this compound.
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Property Detail

IUPAC Name 4-(3-Methoxyphenyl)benzonitrile

CAS Number 58211-19-1

Molecular Formula C₁₄H₁₁NO

Molecular Weight 209.24 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in CHCl₃, DMSO, EtOAc; Insoluble in

water

Synthesis & Sample Preparation
To ensure high-fidelity spectroscopic data, the compound is typically synthesized via Suzuki-

Miyaura cross-coupling. Impurities such as unreacted aryl halides or phosphine oxides can

severely interfere with the aromatic region in NMR and the fingerprint region in IR.

Confirmed Synthetic Protocol
Reaction: 4-Bromobenzonitrile + 3-Methoxyphenylboronic acid

Product

Reagents:

4-Bromobenzonitrile (1.0 eq)

3-Methoxyphenylboronic acid (1.2 eq)

Catalyst: Pd(PPh₃)₄ (3-5 mol%)

Base: K₂CO₃ (2.0 eq) or Cs₂CO₃

Solvent: Toluene/Ethanol/Water (4:1:1) or 1,4-Dioxane/Water.

Procedure:
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Degas solvents with Argon for 20 minutes (Critical to prevent homocoupling).

Reflux at 90°C for 12–16 hours under inert atmosphere.

Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

Purification: Flash column chromatography (SiO₂); Eluent: Hexanes/EtOAc (9:1 to 8:2).

Synthesis Workflow Visualization
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Figure 1: Optimized Suzuki-Miyaura cross-coupling workflow for biaryl nitrile synthesis.[1][2]

Spectroscopic Analysis
Mass Spectrometry (MS)
Technique: GC-MS (EI, 70 eV) or LC-MS (ESI+).

The mass spectrum of biaryl nitriles is characterized by a stable molecular ion due to the

extensive conjugation.
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Ion Type m/z Interpretation

[M]⁺ 209

Molecular Ion (Base Peak).

High stability of the biaryl

system.

[M-CH₃]⁺ 194
Loss of methyl radical from the

methoxy group.

[M-CO]⁺ 181
Loss of CO (common in

anisole derivatives).

[M-HCN]⁺ 182
Loss of HCN from the nitrile

group.

[C₆H₄]⁺ 76
Benzyne fragment (aromatic

ring degradation).

Fragmentation Logic

Molecular Ion [M]+
m/z 209

[M - CH3]+
m/z 194

(Quinoid Resonance)

- •CH3 (15)

[M - HCN]+
m/z 182

- HCN (27)

[M - CO]+
m/z 181

(Ring Contraction)

- CO (28)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron Ionization (EI) MS.

Infrared Spectroscopy (FT-IR)
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Method: Neat (ATR) or KBr Pellet.

The IR spectrum serves as a rapid "fingerprint" confirmation of the functional group

transformation (Halide → Biaryl).

Nitrile (C≡N): The most diagnostic peak. Look for a sharp, distinct band at 2225 ± 5 cm⁻¹.

Note: Conjugation with the aromatic ring lowers this frequency slightly compared to

aliphatic nitriles (typically ~2250 cm⁻¹).

Ether (C-O-C): Strong stretching vibration at 1250–1260 cm⁻¹ (Asymmetric stretch of Ar-O-

C).

Aromatic (C=C): Multiple bands in the 1600–1450 cm⁻¹ region.

Aromatic (C-H): Weak stretching >3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Chloroform-d) Reference: TMS (0.00 ppm)

¹H NMR (Proton) Analysis
The spectrum displays two distinct aromatic systems: the para-substituted benzonitrile ring

(AA'BB' system) and the meta-substituted anisole ring.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Insight

7.72
Doublet (d, J=8.5

Hz)
2H Ar-H (Ring A)

Ortho to -CN

(Deshielded by

electron-

withdrawing

group).

7.64
Doublet (d, J=8.5

Hz)
2H Ar-H (Ring A)

Ortho to Biaryl

bond.

7.40
Triplet (t, J=8.0

Hz)
1H

Ar-H (Ring B,

C5')

Meta-position on

methoxy ring.

7.18
Doublet (d, J=7.8

Hz)
1H

Ar-H (Ring B,

C6')

Ortho to biaryl

bond.

7.12 Singlet (br s) 1H
Ar-H (Ring B,

C2')

Isolated proton

between OMe

and Biaryl bond.

6.96
Doublet of

Doublets (dd)
1H

Ar-H (Ring B,

C4')

Ortho to OMe

(Shielded by

electron

donation).

3.87 Singlet (s) 3H -OCH₃
Characteristic

methoxy peak.

Interpretation Guide:

The "Push-Pull" Effect: The protons ortho to the nitrile (7.72 ppm) are significantly downfield

due to the anisotropy and electron-withdrawing nature of the cyano group. Conversely, the

protons ortho to the methoxy group (6.96 ppm) are upfield due to resonance electron

donation.

Coupling Constants: The J-value of ~8.5 Hz on Ring A is diagnostic for para-substitution.

¹³C NMR (Carbon) Analysis
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Frequency: 100 MHz or higher.

Shift (δ ppm) Type Assignment

160.1 Quaternary (C)
C-O (Ring B, C3') - Attached to

Methoxy.

145.2 Quaternary (C)
C-Ar (Ring A, C1) - Biaryl

bridge.

141.0 Quaternary (C)
C-Ar (Ring B, C1') - Biaryl

bridge.

132.6 CH C-H (Ring A) - Ortho to CN.

130.1 CH C-H (Ring B, C5').

127.8 CH C-H (Ring A) - Ortho to Bridge.

119.6 CH C-H (Ring B, C6').

118.9 Quaternary (C)
C≡N (Nitrile Carbon) -

Characteristic weak intensity.

113.8 CH C-H (Ring B, C2').

113.2 CH C-H (Ring B, C4').

110.8 Quaternary (C)
C-CN (Ring A, C4) - Attached

to Nitrile.

55.4 CH₃ -OCH₃ (Methoxy Carbon).

Quality Control & Impurity Profiling
When analyzing experimental data, verify the absence of these common impurities from the

Suzuki coupling process:

Homocoupling (4,4'-Dicyanobiphenyl): Look for a symmetric AA'BB' system in ¹H NMR

lacking the methoxy singlet.
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Triphenylphosphine Oxide (Ph₃P=O): If Pd(PPh₃)₄ was used, check for aromatic multiplets at

7.4–7.7 ppm that do not integrate to the product stoichiometry.

Water: Broad singlet at 1.56 ppm in CDCl₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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